3-[(4-Chloro-3-ethylphenoxy)methyl]piperidine hydrochloride
Overview
Description
“3-[(4-Chloro-3-methylphenoxy)methyl]phenylboronic acid” is a compound with the empirical formula C14H14BClO3 and a molecular weight of 276.52 . It is a solid form with a melting point of 152-156 °C .
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives .
Molecular Structure Analysis
The molecular structure of “3-[(4-Chloro-3-methylphenoxy)methyl]phenylboronic acid” includes a phenylboronic acid group attached to a chloromethyl group .
Chemical Reactions Analysis
“4-Chloro-1-methylpiperidine” is a reactant in the synthesis of indole and benzimidazole piperazines as histamine H4 receptor antagonist .
Physical And Chemical Properties Analysis
The compound “3-[(4-Chloro-3-methylphenoxy)methyl]phenylboronic acid” is a solid form with a melting point of 152-156 °C .
Scientific Research Applications
Metabolic Activity
A study on obese rats found that chronic administration of a similar compound, 3-hydroxymethyl N-methyl piperidine (4-chlorophenoxy) acetate hydrochloride, reduced food intake and weight gain. It was observed to increase the concentration of free fatty acids in these rats after 12 days of treatment (Massicot, Steiner, & Godfroid, 1985).
Feeding Behavior and Toxicity
Research on 3-hydroxymethyl N-methyl piperidine (4-chlorophenoxy) acetate hydrochloride, a compound similar to the one , indicated that it affects the satiety center by reducing gold thioglucose-induced obesity in mice. This substance, noted for its low toxicity and lack of psychotropic activity, was effective in altering feeding behavior (Massicot, Thuillier, & Godfroid, 1984).
Thermogenic Effect
In a study, the (4-chlorophenoxyacetate) N-methyl 3-hydroxymethyl piperidine hydrochloride (chemically unrelated to amphetamine) showed a thermogenic effect in rats. It increased resting oxygen consumption and energy expenditure, suggesting a potential for impacting metabolic rate through disrupting oxidative phosphorylation (Massicot, Ricquier, Godfroid, & Apfelbaum, 1985).
Synthesis and Molecular Structure
A study reported on the synthesis and molecular structure of a compound similar to the one , demonstrating its crystal and molecular structure. The compound formed H-bonded dimers in the crystal lattice, held together by C-H...π interactions, which is significant for understanding its chemical properties (Khan, Ibrar, Lal, Altaf, & White, 2013).
Anti-obesity Activity
The anti-obesity activity of a related compound, 3-hydroxymethyl N-methyl piperidine 4-chlorophenoxyacetate hydrochloride, was studied in mice. It showed a potent anorectic effect, leading to reduced weight gain by decreasing body fat and metabolic efficiency, particularly in obese mice (Massicot, Arapis, Falcou, Apfelbaum, & Godfroid, 1986).
Safety And Hazards
properties
IUPAC Name |
3-[(4-chloro-3-ethylphenoxy)methyl]piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20ClNO.ClH/c1-2-12-8-13(5-6-14(12)15)17-10-11-4-3-7-16-9-11;/h5-6,8,11,16H,2-4,7,9-10H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOVMPOYGBCUKBB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=CC(=C1)OCC2CCCNC2)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(4-Chloro-3-ethylphenoxy)methyl]piperidine hydrochloride |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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